N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine

• IUPAC Name: N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine
• InChI: InChI=1S/C16H23N5O/c1-20-15(6-7-19-20)21-8-2-3-13(11-21)17-9-14-10-18-16(22-14)12-4-5-12/h6-7,10,12-13,17H,2-5,8-9,11H2,1H3
• InChI Key: AEVZZNTVMXLCIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)N2CCCC(C2)NCC3=CN=C(O3)C4CC4
• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol

Description

N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a cyclopropyl group, an oxazole ring, a pyrazole ring, and a piperidine ring, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine typically involves multiple steps, including the formation of the oxazole and pyrazole rings, followed by their attachment to the piperidine ring. Common synthetic routes may involve:

Formation of the Oxazole Ring: This can be achieved through cyclization reactions involving appropriate precursors under acidic or basic conditions.

Formation of the Pyrazole Ring: This often involves the reaction of hydrazines with 1,3-diketones or similar compounds.

Coupling Reactions: The oxazole and pyrazole intermediates are then coupled with a piperidine derivative through nucleophilic substitution or other coupling reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, acids, or bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Could be explored for its pharmacological properties, including potential therapeutic uses.

Industry: May be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine: can be compared with other compounds that have similar structural features, such as:

Uniqueness

The uniqueness of N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine lies in its combination of these structural features, which may confer unique chemical and biological properties not found in other similar compounds.

This detailed article provides a comprehensive overview of N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-1-(2-methylpyrazol-3-yl)piperidin-3-amine, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds